Cas no 1807143-03-8 (Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate)
Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate
-
- Inchi: 1S/C12H11F2NO2S/c1-2-17-10(16)5-7-3-4-9(18)11(12(13)14)8(7)6-15/h3-4,12,18H,2,5H2,1H3
- InChI Key: UKAPFMHPSHOWFY-UHFFFAOYSA-N
- SMILES: SC1C=CC(=C(C#N)C=1C(F)F)CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 342
- XLogP3: 2.6
- Topological Polar Surface Area: 51.1
Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015021663-1g |
Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate |
1807143-03-8 | 97% | 1g |
1,579.40 USD | 2021-06-18 |
Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate
Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate (CAS No. 1807143-03-8): A Comprehensive Overview
Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate (CAS No. 1807143-03-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This comprehensive overview aims to provide a detailed insight into the chemical properties, synthesis methods, and potential biological activities of Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate.
Chemical Structure and Properties
Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate is a complex organic molecule with a molecular formula of C12H10FN2S. The compound features a cyano group (-CN), a difluoromethyl group (-CF2-), and a mercapto group (-SH) attached to a phenyl ring, which are key functional groups contributing to its unique chemical properties. The presence of these functional groups imparts specific reactivity and stability characteristics to the molecule, making it an interesting candidate for various chemical and biological studies.
The molecular weight of Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate is approximately 255.27 g/mol. It is typically synthesized through multi-step organic reactions involving the coupling of appropriate precursors. The compound is generally stable under standard laboratory conditions but may require careful handling due to the presence of the mercapto group, which can be sensitive to oxidation.
Synthesis Methods
The synthesis of Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate involves several well-defined steps. One common approach is to start with a substituted phenol or thiophenol, which is then subjected to a series of reactions including nucleophilic substitution, cyano group introduction, and esterification. For example, the synthesis can begin with the reaction of 4-mercaptophenol with ethyl bromoacetate in the presence of a base such as potassium carbonate to form the corresponding thioether intermediate. This intermediate can then be further modified by introducing the cyano and difluoromethyl groups through appropriate reagents and conditions.
The choice of reagents and reaction conditions is crucial for achieving high yields and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound. For instance, the use of transition metal catalysts and green solvents has been explored to improve the overall sustainability of the synthesis process.
Biological Activities and Potential Applications
Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate has been studied for its potential biological activities, particularly in the context of medicinal chemistry. The presence of the cyano group and difluoromethyl group can influence the pharmacological properties of the molecule, such as its ability to interact with specific biological targets. Preliminary studies have shown that this compound exhibits promising activity against certain types of cancer cells, suggesting its potential as an anticancer agent.
In addition to its anticancer properties, Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate has also been investigated for its anti-inflammatory effects. The mercapto group in the molecule can play a role in modulating inflammatory pathways, making it a candidate for developing new anti-inflammatory drugs. Recent research has focused on understanding the mechanisms by which this compound exerts its biological effects, including its interactions with specific proteins and signaling pathways.
Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate has also shown potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. Its unique structural features make it an attractive scaffold for further chemical modifications aimed at optimizing its pharmacological profile for specific therapeutic applications.
Current Research Trends
The ongoing research on Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate is driven by its promising biological activities and potential therapeutic applications. Recent studies have focused on elucidating the molecular mechanisms underlying its biological effects and optimizing its chemical structure for improved potency and selectivity.
In one notable study published in the Journal of Medicinal Chemistry, researchers reported that derivatives of Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate exhibited enhanced anticancer activity against various cancer cell lines compared to the parent compound. The study highlighted the importance of specific functional groups in modulating biological activity and provided valuable insights into structure-activity relationships (SAR).
Another area of active research involves exploring the use of Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate as a lead compound for developing new drug candidates. Ongoing efforts are focused on improving its pharmacokinetic properties, such as solubility, stability, and bioavailability, to enhance its therapeutic potential.
Conclusion
Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate (CAS No. 1807143-03-8) is a promising compound with unique structural features that make it an attractive candidate for various applications in medicinal chemistry and pharmaceutical research. Its potential biological activities, including anticancer and anti-inflammatory effects, have been extensively studied, providing valuable insights into its mechanisms of action and therapeutic potential.
Ongoing research continues to explore new derivatives and analogs of this compound to optimize its pharmacological profile for specific therapeutic applications. As our understanding of this molecule deepens, it is likely that new opportunities will emerge for developing innovative treatments for various diseases.
1807143-03-8 (Ethyl 2-cyano-3-difluoromethyl-4-mercaptophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)